2-undecylbenzenesulfonic Acid

• CAS No.: 204269-86-3
• Molecular Formula: C17H28O3S
• Molecular Weight: 312.5 g/mol
• IUPAC Name: 2-undecylbenzenesulfonic acid
• InChI: InChI=1S/C17H28O3S/c1-2-3-4-5-6-7-8-9-10-13-16-14-11-12-15-17(16)21(18,19)20/h11-12,14-15H,2-10,13H2,1H3,(H,18,19,20)
• InChI Key: XNESFGKFSZHIKF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O

Description

2-Undecylbenzenesulfonic acid is an organic compound belonging to the class of benzenesulfonic acids. It is characterized by the presence of an undecyl group attached to the benzene ring, which is further substituted by a sulfonic acid group. This compound is known for its surfactant properties, making it useful in various industrial applications.

Preparation Methods

2-Undecylbenzenesulfonic acid is typically synthesized through a sulfonation reaction. The most common method involves the reaction of undecylbenzene with sulfur trioxide in a continuous reactor, such as a falling film reactor. The reaction is carried out at temperatures between 30-60°C, with a molar ratio of 1:1 for sulfur trioxide and undecylbenzene . This method is widely used in industrial settings due to its efficiency and scalability.

Chemical Reactions Analysis

2-Undecylbenzenesulfonic acid undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert it into corresponding sulfonates.

Substitution: The sulfonic acid group can be substituted with other functional groups under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Undecylbenzenesulfonic acid has several scientific research applications:

Chemistry: It is used as a surfactant in various chemical reactions to enhance solubility and reaction rates.

Biology: It has been studied for its antimicrobial properties, particularly against bacterial pathogens like Staphylococcus aureus and Bacillus cereus.

Medicine: Research has explored its potential as a competitive inhibitor of human neutrophil elastase, which is relevant for treating conditions like acute respiratory distress syndrome.

Industry: It is widely used in the formulation of detergents, emulsifiers, and dispersants due to its excellent surfactant properties.

Mechanism of Action

The mechanism of action of 2-undecylbenzenesulfonic acid involves its surfactant properties, which allow it to lower the surface tension of liquids. This property is crucial for its role in detergents and emulsifiers. Additionally, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes, leading to cell lysis .

Comparison with Similar Compounds

2-Undecylbenzenesulfonic acid can be compared with other benzenesulfonic acid derivatives, such as:

4-Undecylbenzenesulfonic acid: Similar in structure but with the undecyl group attached at a different position on the benzene ring.

2-Dodecylbenzenesulfonic acid: Contains a dodecyl group instead of an undecyl group, resulting in slightly different surfactant properties.